Cas no 42596-56-5 (3-Pyridinecarboxylicacid, 6-amino-, hydrazide)

• Product Name: 3-Pyridinecarboxylicacid, 6-amino-, hydrazide
• CAS No: 42596-56-5
• MF: C₆H₈N₄O
• MW: 152.153920173645
• MDL: MFCD03844845
• CID: 325200
• PubChem ID: 2763340
• Update Time: 2025-11-02

3-Pyridinecarboxylicacid, 6-amino-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 6-amino-, hydrazide
• 6-AMINONICOTINOHYDRAZIDE
• 6-aminopyridine-3-carbohydrazide
• 5-???-2-pyridylamine
• 6-amino-nicotinic acid hydrazide
• 6-Amino-nicotinsaeure-hydrazid
• aminonicotinohydrazide
• F81460
• 6-Amino-nicotinohydrazide
• FT-0679966
• MFCD03844845
• 6-Amino-3-pyridinecarboxylic acid hydrazide
• EN300-6454843
• CS-0317842
• 10W-0706
• SCHEMBL8483127
• 42596-56-5
• DTXSID30376902
• J-518251
• A872852
• 6-Imino-1,6-dihydropyridine-3-carbohydrazide
• AKOS005069301
• SB86098
• DB-070318

• MDL： MFCD03844845
• Inchi： 1S/C6H8N4O/c7-5-2-1-4(3-9-5)6(11)10-8/h1-3H,8H2,(H2,7,9)(H,10,11)
• InChI Key： MUTYGKWOSMNYBG-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(=CC=1)N)NN

Computed Properties

• Exact Mass: 152.07000
• Monoisotopic Mass: 152.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: nothing
• Topological Polar Surface Area: 94A^2

Experimental Properties

• Density: 1.352
• Melting Point: 228-232°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.651
• PSA: 94.03000
• LogP: 0.93970

3-Pyridinecarboxylicacid, 6-amino-, hydrazide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：IRRITANT

Additional information on 3-Pyridinecarboxylicacid, 6-amino-, hydrazide

Comprehensive Overview of 3-Pyridinecarboxylicacid, 6-amino-, hydrazide (CAS No. 42596-56-5)

3-Pyridinecarboxylicacid, 6-amino-, hydrazide (CAS No. 42596-56-5) is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound, often referred to as 6-Aminonicotinic acid hydrazide, belongs to the pyridine derivative family and exhibits unique chemical properties that make it valuable in synthetic chemistry and drug development. Its molecular structure combines a pyridine ring with an amino group and a hydrazide moiety, enabling diverse reactivity for targeted applications.

In recent years, the demand for pyridine-based compounds like 3-Pyridinecarboxylicacid, 6-amino-, hydrazide has surged due to their role in designing novel enzyme inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate biological pathways, as highlighted in studies exploring structure-activity relationships (SAR). The compound’s hydrazide functional group also makes it a candidate for chelation therapy and metal ion detection, aligning with trends in diagnostic reagent development.

From a synthetic perspective, CAS No. 42596-56-5 serves as a versatile building block for heterocyclic chemistry. Its amino group facilitates condensation reactions, while the hydrazide segment allows for the formation of hydrazones and other derivatives. This adaptability is critical for industries focused on high-throughput screening and molecular libraries, addressing the growing need for customized chemical solutions.

Environmental and safety considerations are paramount when handling 3-Pyridinecarboxylicacid, 6-amino-, hydrazide. While not classified as hazardous under standard regulations, proper laboratory protocols—such as using personal protective equipment (PPE) and ensuring adequate ventilation—are recommended. These precautions align with global green chemistry initiatives, which emphasize sustainable synthesis methods for nitrogen-containing heterocycles.

The compound’s relevance extends to academic research, where it is frequently cited in studies on nicotinic acid metabolism and vitamin B3 analogs. Its structural similarity to nicotinamide has spurred investigations into its potential bioactivity, particularly in neurological and metabolic disorders. Such applications resonate with current health and wellness trends, where nutraceuticals and functional ingredients are gaining traction.

For suppliers and manufacturers, CAS No. 42596-56-5 represents a niche yet growing market segment. Quality control measures, including HPLC purity testing and spectroscopic characterization, are essential to meet industry standards. Additionally, optimizing scalable synthesis routes for 6-Aminonicotinic acid hydrazide remains a focus area to cater to bulk procurement demands.

In summary, 3-Pyridinecarboxylicacid, 6-amino-, hydrazide (CAS No. 42596-56-5) is a multifaceted compound bridging pharmaceutical innovation, material science, and biochemical research. Its evolving applications underscore the importance of specialty chemicals in advancing precision medicine and sustainable technologies.